Cas no 144400-95-3 (2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-
• CAS No: 144400-95-3
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 149466
• PubChem ID: 6448639
• Update Time: 2025-04-19

2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-
• 4-methyl-5-[(E)-3-phenylprop-2-enoyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• AKOS001551065
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(1-oxo-3-phenyl-2-propenyl)-
• 144400-95-3
• 1,3,4,5-Tetrahydro-5-(1-oxo-3-phenyl-2-propenyl)-2H-1,5-benzodiazepin-2-one
• 4-METHYL-5-[(2E)-3-PHENYLPROP-2-ENOYL]-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
• AKOS016037746

• Inchi： 1S/C19H18N2O2/c1-14-13-18(22)20-16-9-5-6-10-17(16)21(14)19(23)12-11-15-7-3-2-4-8-15/h2-12,14H,13H2,1H3,(H,20,22)/b12-11+
• InChI Key： PMCZQOFYTOBCHT-VAWYXSNFSA-N
• SMILES： O=C1CC(C)N(C(/C=C/C2C=CC=CC=2)=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.188
• Boiling Point: 496.6°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.617
• PSA: 49.41